Acid Green 40
Overview
Description
Acid Green 40 is a dye with a molecular structure of anthraquinones . It has a molecular formula of C38H22Cl2N2Na2O10S2 and a molecular weight of 847.61 . It is produced by the condensation of 1,4-Dihydroxyanthracene-9,10-dione and 4-(4-Chlorophenoxy)benzenamine, followed by sulfonation and conversion into a sodium salt . The dye exhibits a blue light green color .
Molecular Structure Analysis
The molecular structure of Acid Green 40 is based on anthraquinones . The molecular formula is C38H22Cl2N2Na2O10S2 . This indicates that the molecule contains carbon, hydrogen, chlorine, nitrogen, sodium, oxygen, and sulfur atoms .properties
CAS RN |
12219-87-3 |
|---|---|
Product Name |
Acid Green 40 |
Molecular Formula |
C9H9NO2 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
